Cas no 1344964-82-4 (2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]propan-1-one)

• Product Name: 2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]propan-1-one
• CAS No: 1344964-82-4
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 2158608
• Update Time: 2025-05-23

2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-propan-1-one
• 2-Amino-1-((S)-2-((dimethylamino)methyl)pyrrolidin-1-yl)propan-1-one
• 2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]propan-1-one

• Inchi： 1S/C10H21N3O/c1-8(11)10(14)13-6-4-5-9(13)7-12(2)3/h8-9H,4-7,11H2,1-3H3/t8?,9-/m0/s1
• InChI Key： KQHXASWOXDQUSA-GKAPJAKFSA-N
• SMILES： O=C(C(C)N)N1CCC[C@H]1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]propan-1-one

2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]propan-1-one: A Comprehensive Overview

The compound 2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]propan-1-one, identified by the CAS number 1344964-82-4, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino ketones and features a pyrrolidine ring, which is a five-membered saturated heterocyclic ring containing one nitrogen atom. The presence of the (dimethylamino)methyl group attached to the pyrrolidine ring introduces additional complexity and functional diversity to the molecule.

The molecular structure of 2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]propan-1-one is characterized by a chiral center at the pyrrolidine nitrogen, denoted by the (S) configuration. This stereochemistry plays a crucial role in determining the compound's physical properties, reactivity, and biological activity. The amino group (-NH₂) at position 2 and the ketone group (C=O) at position 1 further enhance the molecule's functional versatility, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and nucleic acids. For instance, researchers have explored its ability to modulate enzyme activity through competitive inhibition or allosteric regulation. Additionally, the compound's chiral nature makes it an attractive candidate for enantioselective synthesis, where precise control over stereochemistry is essential.

In terms of synthesis, 2-Amino-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-one can be prepared via a variety of methods, including but not limited to, nucleophilic substitution, condensation reactions, and organocatalytic processes. The choice of synthetic route depends on factors such as starting materials availability, reaction conditions, and desired stereochemical outcomes. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale.

The biological evaluation of this compound has revealed promising results in preclinical models. For example, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory pathways such as COX-2 (cyclooxygenase-2). Furthermore, its ability to modulate cellular signaling pathways associated with neurodegenerative diseases has positioned it as a candidate for therapeutic interventions in conditions like Alzheimer's disease.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Researchers have explored its role as a ligand in transition metal-catalyzed reactions, where it enhances catalytic efficiency and selectivity.

The growing interest in green chemistry has prompted investigations into the eco-friendly synthesis and application of this compound. Efforts are being made to develop sustainable methods for its production, such as using renewable feedstocks and minimizing waste generation. These advancements align with global initiatives aimed at reducing environmental impact while maintaining high standards of chemical innovation.

In conclusion, 2-Amino-[...]-propanone (CAS No: 134496485) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, chiral properties, and functional groups make it an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.